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Compound of Interest

Compound Name: [Leu15]-Gastrin I (human)

Cat. No.: B10821309 Get Quote

This technical support center provides guidance for the reconstitution of lyophilized [Leu15]-
Gastrin I (human). Below you will find frequently asked questions, a detailed reconstitution

protocol, and a troubleshooting guide to assist researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized [Leu15]-Gastrin I?

A1: For optimal solubility, it is recommended to reconstitute [Leu15]-Gastrin I in 0.1% sodium

hydroxide (NaOH) or 1% ammonium hydroxide (NH4OH) at a concentration of 1 mg/mL.[1]

Alternatively, Dimethyl sulfoxide (DMSO) can be used, with a tested solubility of 100 mg/mL.[2]

Q2: Can I use buffers like PBS to reconstitute [Leu15]-Gastrin I?

A2: While reconstituting in PBS will not damage the peptide, it may be more difficult to dissolve.

[1] The product is lyophilized from 0.1% trifluoroacetic acid (TFA), which is a strong acid, and

dissolving it in a neutral buffer like PBS may result in an acidic solution.[1]

Q3: How should I store the reconstituted [Leu15]-Gastrin I solution?

A3: The stability of [Leu15]-Gastrin I in solution has not been extensively evaluated.[1] For

short-term storage, it is recommended to prepare aliquots and store them at -20°C to avoid

repeated freeze-thaw cycles.[1][3] For longer-term storage of stock solutions, -80°C for up to 6
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months is suggested.[3] Be aware that peptides can adhere to plastic containers during

storage.[1]

Q4: What is the amino acid sequence of [Leu15]-Gastrin I (human)?

A4: The amino acid sequence is Glp-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp-

Leu-Asp-Phe-NH2.[1]

Q5: Why is [Leu15]-Gastrin I considered more stable than the native form?

A5: [Leu15]-Gastrin I is an analog of Gastrin I with improved stability in aqueous solutions. The

substitution of Methionine at position 15 with Leucine prevents oxidation, which can lead to a

loss of biological activity.[4]

Reconstitution Protocol and Data
Quantitative Data Summary

Parameter Recommended Value Notes

Primary Solvents 0.1% NaOH or 1% NH4OH
Tested for solubility at 1

mg/mL.[1]

Alternative Solvent DMSO
Tested for solubility up to 100

mg/mL.[2]

Stock Solution Storage Aliquots at -20°C or -80°C
Avoid repeated freeze-thaw

cycles.[1][3]

Lyophilization Agent 0.1% TFA in H2O
This results in an acidic

lyophilized powder.

Detailed Experimental Protocol
This protocol outlines the steps for reconstituting lyophilized [Leu15]-Gastrin I.

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature to prevent moisture condensation.[5]
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Preparation: Disinfect the work surface and use sterile equipment to prevent contamination.

[6][7] Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Solvent Addition: Using a sterile pipette, slowly add the calculated volume of the chosen

solvent (e.g., 0.1% NaOH) to the vial.[5]

Dissolution: Gently swirl or rock the vial to dissolve the peptide.[7] Avoid vigorous shaking, as

this can cause aggregation.[5][6] Allow the solution to sit for 15-30 minutes to ensure

complete dissolution.[6]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of particulates.[6]

Aliquoting and Storage: For future use, create single-use aliquots and store them at -20°C or

-80°C.[1][3]

Visualiation of the Reconstitution Workflow
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Caption: A workflow diagram illustrating the key steps for reconstituting lyophilized [Leu15]-

Gastrin I.

Troubleshooting Guide
Issue 1: The peptide does not dissolve completely in the recommended solvent.

Question: What should I do if I observe particulates or cloudiness after adding the solvent?

Answer:

Ensure you have allowed sufficient time (15-30 minutes) for dissolution with gentle

agitation.[6]

If particulates remain, you can try gentle warming of the solution.
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For difficult-to-dissolve peptides, slight adjustments in pH may be necessary.[6]

If the issue persists, consider filtering the solution to remove undissolved particles.[6]

Issue 2: The peptide solution appears to have aggregated or precipitated over time.

Question: My reconstituted [Leu15]-Gastrin I solution has become cloudy or formed a

precipitate upon storage. What could be the cause and how can I fix it?

Answer:

Cause: Aggregation can be caused by high peptide concentrations, improper mixing, or

the use of an unsuitable solvent.[6] Precipitation can occur if the peptide's solubility limit is

exceeded or the wrong solvent is used.[6]

Solution:

Verify that the peptide concentration is not too high for the chosen solvent.

If aggregation is suspected, you can try adjusting the pH or ionic strength of the

solution.[6]

Filtering the solution can help remove aggregates or precipitates.[6]

For future reconstitutions, consider using a lower concentration or a different solvent

system.

Issue 3: I reconstituted the peptide in PBS and the solution is acidic.

Question: I used PBS to reconstitute the peptide and my downstream application is pH-

sensitive. What should I do?

Answer:

Explanation: The lyophilized peptide contains residual TFA, an acid, which can lower the

pH of a neutral buffer like PBS.[1]

Recommendation:
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It is recommended to use a basic solvent like 0.1% NaOH for initial reconstitution to

neutralize the TFA.[1]

If you must use PBS, you may need to adjust the pH of the final solution by adding a

small amount of a suitable base before use in your experiment.

Troubleshooting Decision Pathway
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Caption: A decision tree to guide troubleshooting common issues during [Leu15]-Gastrin I

reconstitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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